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Compound of Interest

Compound Name: 2-Bromo-4-methoxyphenol

Cat. No.: B098834

An In-depth Technical Guide to 2-Bromo-4-
methoxyphenol

Introduction

2-Bromo-4-methoxyphenol is a halogenated aromatic organic compound that serves as a
crucial intermediate in various chemical syntheses.[1] With a molecular structure featuring a
phenol ring substituted with bromine and a methoxy group, it exhibits unique reactivity that
makes it valuable in the fields of pharmaceuticals, agrochemicals, and materials science.[2]
This technical guide provides a comprehensive overview of its chemical properties, synthesis,
and applications, tailored for researchers and professionals in drug development and chemical
research.

Chemical and Physical Properties

The fundamental properties of 2-Bromo-4-methoxyphenol are summarized in the table below.
These characteristics are essential for its handling, storage, and application in experimental
settings.
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Property Value Source
Molecular Formula C7H7BrO:z [21[3114]
Molecular Weight 203.03 g/mol [2][3]
IUPAC Name 2-bromo-4-methoxyphenol [3]
CAS Number 17332-11-5 [2][4]
Light yellow to yellow liquid or
Appearance white to off-white crystalline [1][2]
solid
Melting Point 47 °C [11[4]
Boiling Point 245.5 °C at 760 mmHg [4]
Density 1.585 g/cm3 [4]
Flash Point 102.2 °C [1][4]
pKa 8.92 + 0.18 (Predicted) [4]

Storage Temperature

Room Temperature or 0-8 °C

[2]

Experimental Protocols

The synthesis of 2-Bromo-4-methoxyphenol is typically achieved through the electrophilic

bromination of 4-methoxyphenol. The following is a generalized experimental protocol based

on standard bromination procedures for phenolic compounds.

Objective: To synthesize 2-Bromo-4-methoxyphenol by the bromination of 4-methoxyphenol.

Materials:

» 4-methoxyphenol

e Bromine (Br2) or N-Bromosuccinimide (NBS)

e Solvent (e.g., dichloromethane, acetic acid)
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e Sodium thiosulfate solution

e Sodium bicarbonate solution

e Brine

e Anhydrous magnesium sulfate
» Standard laboratory glassware
e Magnetic stirrer

Procedure:

o Reaction Setup: In a round-bottom flask, dissolve 4-methoxyphenol (1.0 equivalent) in the
chosen solvent and cool the mixture in an ice bath.

e Bromination: Slowly add the brominating agent (1.0 equivalent of Br2 or NBS) to the stirred
solution. The reaction should be carried out in the absence of light to prevent side reactions.
[5] Maintain the temperature below 5 °C during the addition.

o Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography
(TLC).

e Quenching: Once the reaction is complete, quench the excess bromine by adding a
saturated solution of sodium thiosulfate until the orange color disappears.

o Work-up: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially
with water, saturated sodium bicarbonate solution, and brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent under reduced pressure to obtain the crude product.

« Purification: Purify the crude product by column chromatography on silica gel or by
recrystallization to yield pure 2-Bromo-4-methoxyphenol.

Visualized Workflows and Applications
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The following diagrams illustrate the general synthesis workflow and the primary applications of
2-Bromo-4-methoxyphenol.

General Synthesis Workflow for 2-Bromo-4-methoxyphenol
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Caption: A diagram illustrating the key steps in the synthesis of 2-Bromo-4-methoxyphenol.
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Key Application Areas of 2-Bromo-4-methoxyphenol

2-Bromo-4-methoxyphenol

Dyes and Pigments

Agrochemical Intermediate Antioxidant Formulations

Pharmaceutical Synthesis Biological Research
(e.g., anti-inflammatory, analgesic drugs) (e.g., cancer research)

Click to download full resolution via product page
Caption: A diagram showing the diverse applications of 2-Bromo-4-methoxyphenol.

Safety and Handling

2-Bromo-4-methoxyphenol is classified as an irritant and requires careful handling in a
laboratory setting.

GHS Hazard Statements:

e H315: Causes skin irritation.[3][6]

e H319: Causes serious eye irritation.[3][6]

e H335: May cause respiratory irritation.[3][6]
Precautionary Measures:

e Prevention: Use only outdoors or in a well-ventilated area.[6][7] Avoid breathing dust, fumes,
or vapors.[6][7] Wash hands and any exposed skin thoroughly after handling.[6][7] Wear
protective gloves, clothing, and eye/face protection.[6][7]

e Response:
o If on skin: Wash with plenty of water. If skin irritation occurs, seek medical attention.[6][7]

o If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[6][7] If eye irritation persists, get medical advice.
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[7]

o If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison
center or doctor if you feel unwell.[6][7]

e Storage: Store in a well-ventilated place and keep the container tightly closed.[6][7] Store
locked up.[6][7]

o Disposal: Dispose of contents and container in accordance with local, regional, national, and
international regulations.[6][7]

Conclusion

2-Bromo-4-methoxyphenol is a versatile chemical building block with significant utility in
organic synthesis. Its applications span from the development of new pharmaceuticals and
agrochemicals to the production of dyes and materials with antioxidant properties.[2] A
thorough understanding of its chemical properties, synthesis, and safe handling procedures is
essential for harnessing its full potential in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Molecular weight and formula of 2-Bromo-4-
methoxyphenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098834#molecular-weight-and-formula-of-2-bromo-4-
methoxyphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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